1,4-Dihydroxy-6-carboxy-anthraquinone

Description

1,4-Dihydroxy-6-carboxy-anthraquinone is an anthraquinone derivative with a variety of applications . Anthraquinones, in general, are aromatic compounds found in some plants and produced through chemical processes, with applications as dyes, additives, and pesticides . Research indicates that 1,4-Dihydroxy-6-carboxy-anthraquinone can be synthesized by mixing 1,4-Dihydroxy-anthraquinone-6-carboxylic acid with zinc dust in glacial acetic acid and heating the mixture .

Anthraquinones exhibit antiviral, antifungal, antibacterial, laxative, insecticidal, and antioxidant properties, leading to their use in treating various medical conditions, including constipation and cancer . However, it's important to note that the long-term use of anthraquinones may lead to side effects such as melanosis coli, dependency, abdominal cramps, and other clinical conditions .

Other similar chemical compounds include 1,4-bis-(3-hydroxy-propylamino)-anthraquinone and 1,4-dihydroxy-6-methyl-anthraquinone . The 1,4-diaminoanthraquinone dark quencher LQ1, incorporated into DNA molecular beacons, has an absorption range of 500-700 nm and is suited for longer wavelength dyes . Anthraquinone and its derivatives are promising materials in organic electronics, where virtual pre-screening techniques enhance the study of their electrochemical potentials .

• CAS No.: 19591-45-8
• Product Name: 1,4-Dihydroxy-6-carboxy-anthraquinone
• Molecular Formula: C15H8O6
• Molecular Weight: 284.22 g/mol
• IUPAC Name: 5,8-dihydroxy-9,10-dioxoanthracene-2-carboxylic acid
• Standard InChI: InChI=1S/C15H8O6/c16-9-3-4-10(17)12-11(9)13(18)7-2-1-6(15(20)21)5-8(7)14(12)19/h1-5,16-17H,(H,20,21)
• Standard InChIKey: SNCNNTCAGLDHKT-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1C(=O)O)C(=O)C3=C(C=CC(=C3C2=O)O)O
• Canonical SMILES: C1=CC2=C(C=C1C(=O)O)C(=O)C3=C(C=CC(=C3C2=O)O)O
• PubChem Compound: 433369
• Last Modified: Feb 18 2024